N-(1,3-benzodioxol-5-ylmethyl)-2-(4-morpholinyl)-2-thioxoacetamide
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-morpholinyl)-2-thioxoacetamide, also known as BMDAMT, is a novel compound with potential applications in scientific research.
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-morpholinyl)-2-thioxoacetamide acts as a partial agonist at the 5-HT2A receptor and a sigma-1 receptor agonist. It has been shown to increase the release of certain neurotransmitters, including dopamine and acetylcholine, which may contribute to its effects on cognition and mood.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. It has been shown to improve cognitive function in a mouse model of Alzheimer's disease, reduce anxiety-like behavior in rats, and reduce pain perception in mice. However, further research is needed to fully understand the potential therapeutic benefits of this compound.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-morpholinyl)-2-thioxoacetamide has several advantages for use in lab experiments, including its ability to selectively modulate specific receptors in the brain and its relatively low toxicity. However, its potency and selectivity may also present challenges in terms of dosing and experimental design.
Future Directions
There are several potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(4-morpholinyl)-2-thioxoacetamide. These include further investigation of its effects on cognitive function, mood, and pain perception, as well as its potential therapeutic applications in neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its interactions with other neurotransmitter systems in the brain.
In conclusion, this compound is a novel compound with potential applications in scientific research. Its ability to selectively modulate specific receptors in the brain and its relatively low toxicity make it a promising candidate for further investigation. However, further research is needed to fully understand its potential therapeutic benefits and to address any challenges associated with its use in lab experiments.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-morpholinyl)-2-thioxoacetamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain receptors in the brain, including the serotonin 5-HT2A receptor and the sigma-1 receptor. These receptors are involved in a variety of physiological and pathological processes, including cognition, mood, and pain perception.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-morpholin-4-yl-2-sulfanylideneacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S/c17-13(14(21)16-3-5-18-6-4-16)15-8-10-1-2-11-12(7-10)20-9-19-11/h1-2,7H,3-6,8-9H2,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUFLJFFOTDZEKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=S)C(=O)NCC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>46.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24790862 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.